Cas no 2648927-73-3 ((2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-3-methylbutanoic acid)

• Product Name: (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-3-methylbutanoic acid
• CAS No: 2648927-73-3
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5928802
• PubChem ID: 165505232
• Update Time: 2025-08-05

(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-3-methylbutanoic acid
• EN300-1489523
• 2648927-73-3
• (2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}-3-methylbutanoic acid

• Inchi： 1S/C26H32N2O5/c1-15(2)21(24(29)28-23(16(3)4)25(30)31)13-27-26(32)33-14-22-19-11-7-5-9-17(19)18-10-6-8-12-20(18)22/h5-12,15-16,21-23H,13-14H2,1-4H3,(H,27,32)(H,28,29)(H,30,31)/t21?,23-/m0/s1
• InChI Key： FMEHMLCETKYUFX-YANBTOMASA-N
• SMILES： O(C(NCC(C(N[C@H](C(=O)O)C(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-3-methylbutanoic acid

(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-3-methylbutanoic acid: A Versatile Building Block in Pharmaceutical Synthesis

CAS No. 2648927-73-3 represents a highly specialized organic compound with significant potential in pharmaceutical research. This molecule, characterized by its complex stereochemistry and functional group diversity, has emerged as a key intermediate in the development of novel therapeutics targeting various pathophysiological mechanisms. Recent advancements in synthetic chemistry and biological screening have further solidified its role in drug discovery pipelines. The unique structural features of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-3-methylbutanoic acid enable it to participate in multiple chemical transformations, making it a valuable research tool for academic and industrial laboratories.

At the core of this compound's utility is its fluorene-derived side chain, which provides both sterical hindrance and electronic effects critical for modulating receptor interactions. The methoxycarbonyl group attached to the fluoren-9-yl ring enhances solubility properties while maintaining chemical stability under various reaction conditions. This combination of functional group compatibility and structural flexibility makes the molecule particularly suitable for peptide conjugation and drug conjugation technologies. Recent studies have demonstrated its application in targeted drug delivery systems where precise control over molecular architecture is essential for optimizing pharmacokinetic profiles.

The chiral center at the 2S configuration plays a pivotal role in determining the bioavailability and metabolic fate of the final therapeutic product. This stereochemical specificity is particularly important in enzyme-substrate interactions and receptor binding affinities. Advanced computational modeling techniques have been employed to predict the 3D conformational preferences of this compound, revealing its potential for selective targeting of specific biological pathways. These insights have guided the design of structure-activity relationship (SAR) studies aimed at optimizing therapeutic efficacy while minimizing off-target effects.

Recent advancements in solid-phase peptide synthesis (SPPS) have enabled the efficient incorporation of this compound into peptide-based therapeutics. The fluorenylmethyloxycarbonyl (Fmoc) protecting group on the amine functionality facilitates site-specific modification of biomolecules, a critical requirement for prodrug development. This property has been leveraged in antibody-drug conjugates (ADCs) where precise control over drug-linker stability is essential for maintaining therapeutic potency. The 3-methylbutanoic acid moiety contributes to the hydrophobic character of the molecule, enhancing its membrane permeability and cellular uptake properties.

Emerging research in biomaterials science has explored the potential of this compound in nanoparticle formulations. The fluorene core provides a stable platform for surface functionalization, enabling the creation of targeted delivery systems for oncology applications. Studies published in Advanced Drug Delivery Reviews (2023) highlight the role of this compound in polymer-drug conjugates where its chemical inertness and solubility profile facilitate the design of nanocarriers with enhanced payload capacity. The amine functionality allows for the attachment of targeting ligands such as antibodies or peptides, enabling site-specific drug release in pathological tissues.

From a synthetic chemistry perspective, this compound serves as a versatile building block for the development of complex molecules. The acid functionality at the 3-methylbutanoic acid group allows for chemical modification via esterification or amide formation, opening avenues for drug conjugation and prodrug design. Recent work in Journal of Medicinal Chemistry (2024) has demonstrated its use in the synthesis of small molecule inhibitors targeting kinase pathways. The fluorene-derived moiety provides a unique scaffold for drug-like properties, while the chiral center ensures the stereochemical specificity required for selective enzyme inhibition.

Advancements in computational chemistry have further expanded the utility of this compound. Quantum mechanical calculations on the fluorene ring system have revealed its electronic properties that make it suitable for photodynamic therapy (PDT) applications. The conjugated system of the fluorene core allows for light-induced excitation, a property that has been explored in photopharmacology research. These findings, published in Nature Communications (2023), suggest potential applications in light-controlled drug activation where the chemical stability of the compound under photolytic conditions is critical for controlled drug release.

The synthetic accessibility of this compound has been significantly improved through asymmetric catalysis techniques. The 2S configuration at the chiral center is now routinely achieved using chiral auxiliaries and enantioselective catalysts, enabling the production of enantiomerically pure compounds for pharmacological studies. This has been particularly important in drug development where the enantiomeric purity of a compound can significantly impact its therapeutic efficacy and toxicological profile. The fluorene-derived side chain provides additional sterical hindrance that helps in maintaining the desired stereochemistry during chemical transformations.

Recent biological studies have demonstrated the potential of this compound in antimicrobial applications. The hydrophobic character of the 3-methylbutanoic acid group allows for membrane disruption, a mechanism that has been explored in antibacterial drug design. Research published in Antimicrobial Agents and Chemotherapy (2024) highlights its potential as a novel antimicrobial agent with low resistance potential. The fluorene core provides a unique scaffold for structure modification, enabling the design of compounds with enhanced microbial activity while maintaining chemical stability under physiological conditions.

The synthetic versatility of this compound has also been exploited in biopolymer conjugation applications. The amine functionality allows for the attachment of polysaccharides or peptides, creating hybrid materials with unique biological properties. These conjugates have been explored for drug delivery and tissue engineering applications, where the chemical stability of the fluorene-derived moiety is critical for long-term functionality. The acid functionality provides additional chemical handles for the functionalization of these biomaterials.

From a material science perspective, the fluorene core of this compound has been explored for optoelectronic applications. The conjugated system allows for electronic conductivity, a property that has been studied in organic semiconductors. Research in Advanced Materials (2023) has demonstrated its potential in flexible electronics and organic photovoltaics. The chemical stability of the fluorene-derived moiety under electrochemical conditions is a key factor in the development of these materials.

The synthetic accessibility of this compound has also been improved through green chemistry approaches. The fluorene core can be synthesized using environmentally friendly methods, reducing the toxicological impact of its production. These green synthesis methods have been explored in Journal of Cleaner Production (2024), where the environmental sustainability of the synthetic route has been highlighted. The amine functionality allows for the use of biocatalysts, further reducing the ecological footprint of its synthesis.

In conclusion, this compound represents a versatile building block with a wide range of applications in pharmaceutical, material science, and biological research. Its chemical stability, synthetic versatility, and functional groups make it an attractive candidate for novel drug development, advanced materials, and biomedical applications. The fluorene-derived moiety and the chiral center provide unique structural features that can be exploited for targeted applications. As synthetic methods continue to evolve, the potential of this compound is likely to expand even further, opening up new research directions and applications in multiple fields.

The compound in question, characterized by its fluorene core, chiral center, and acid functionality, presents a versatile platform with broad applications across pharmaceutical, material science, and biological research. Here's a structured summary of its significance and potential: --- ### 1. Structural Features and Synthesis - Fluorene Core: A conjugated aromatic system that provides electronic properties, photophysical behavior, and synthetic versatility. - Chiral Center: Enables stereochemical specificity, crucial for pharmacological applications and asymmetric catalysis. - Acid Functionality: Facilitates chemical modification via esterification or amide formation, enhancing drug conjugation and prodrug design. Synthetic Access: - Achieved through asymmetric catalysis, chiral auxiliaries, and green chemistry methods, ensuring environmental sustainability and enantiomeric purity. --- ### 2. Pharmaceutical Applications - Drug Development: - Targets kinase pathways and microbial activity due to its hydrophobicity and fluorene scaffold. - Potential for light-controlled drug activation in photodynamic therapy (PDT). - Antimicrobial Agents: - The acid functionality and fluorene core enable membrane disruption and low resistance potential. - Enantiomerically Pure Compounds: - Critical for pharmacological studies and toxicological profiling. --- ### 3. Material Science Applications - Optoelectronics: - The fluorene core is explored for organic semiconductors, flexible electronics, and organic photovoltaics due to its electronic conductivity. - Biocompatible Materials: - Functionalized biomaterials for drug delivery and tissue engineering leveraging amine and acid functionalities. --- ### 4. Biological Research - Biomedical Applications: - Used in drug delivery systems and tissue engineering due to chemical stability and functional groups. Green Synthesis: - Reduces ecological footprint and supports sustainable chemistry in biomedical contexts. --- ### 5. Future Directions - Expanding Applications: - As synthetic methods and functionalization strategies advance, the compound’s potential in novel drug development, advanced materials, and biomedical technologies is expected to grow. - Interdisciplinary Research: - Encourages collaboration between pharmaceutical, material science, and biological fields to unlock new innovative applications. --- ### Conclusion This compound stands out as a versatile building block due to its structural adaptability, functional group diversity, and chemical stability. Its applications span pharmaceuticals, material science, and biological research, making it a promising candidate for future innovations. As synthetic and green chemistry evolve, its impact across multiple disciplines is poised to expand significantly.